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Compound of Interest

Compound Name: Trimethylsilyl acetate

Cat. No.: B1583800

An In-depth Technical Guide to Trimethylsilyl Acetate: Core Properties

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical reagents is paramount. This guide focuses on the fundamental physicochemical
properties of trimethylsilyl acetate, a versatile compound used in organic synthesis.

Core Properties of Trimethylsilyl Acetate

Trimethylsilyl acetate is an organosilicon compound frequently utilized as a derivatizing agent
and a protecting group for alcohols and amines in complex molecule synthesis.[1] Its chemical
identity is defined by its molecular formula and molecular weight.

Molecular Formula: The empirical formula for trimethylsilyl acetate is C5H1202Si.[1][2][3][4]

Molecular Weight: The calculated molecular weight of trimethylsilyl acetate is approximately
132.23 g/mol .[1][3][4]

Data Presentation

The essential quantitative data for trimethylsilyl acetate is summarized in the table below for
clarity and quick reference.
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Property Value Source
Molecular Formula C5H1202Si [1112113114]
Molecular Weight 132.23 g/mol [1103114]
CAS Number 2754-27-0 [1][3]1[5]
Density 0.88 g/mL [1]

Boiling Point 108 °C [1]
Melting Point -32 °C [1][5]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the compound and its
fundamental chemical properties.
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Core properties of Trimethylsilyl Acetate.

Experimental Protocols

While this guide focuses on the core properties of trimethylsilyl acetate, the determination of
these values relies on standard analytical chemistry protocols.

Determination of Molecular Weight: The molecular weight is typically determined using mass
spectrometry.
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o Sample Preparation: A dilute solution of trimethylsilyl acetate is prepared in a volatile
organic solvent (e.g., dichloromethane or ether).

« lonization: The sample is introduced into the mass spectrometer and ionized, often using
techniques like Electron lonization (EI) or Electrospray lonization (ESI).

e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)
by a mass analyzer (e.g., quadrupole or time-of-flight).

» Detection: The detector records the abundance of ions at each m/z value. The peak
corresponding to the molecular ion (M+) or a protonated/adducted molecule provides the
molecular weight.

Determination of Molecular Formula: High-resolution mass spectrometry (HRMS) is employed
to determine the elemental composition.

o High-Resolution Analysis: The experiment is conducted as described above but using a high-
resolution mass analyzer (e.g., Orbitrap or FT-ICR).

o Exact Mass Measurement: The instrument measures the m/z of the molecular ion to a high
degree of accuracy (typically to four or five decimal places).

o Formula Calculation: The exact mass is used in conjunction with isotopic abundance
patterns to calculate the most probable elemental formula that fits the experimental data,
confirming the C5H1202Si composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]
o 2. Trimethylsilyl acetate [webbook.nist.gov]

» 3. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1583800?utm_src=pdf-body
https://www.benchchem.com/product/b1583800?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/40413
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13411488
https://www.fishersci.com/store/msds?partNumber=AC391980250&productDescription=TRIMETHYLSILYL+ACETATE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 4. scbt.com [scbt.com]
o 5. far-chemical.com [far-chemical.com]

 To cite this document: BenchChem. [Trimethylsilyl acetate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583800#trimethylsilyl-acetate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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